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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B3433209 Get Quote

Introduction

Dimethylglyoxime (DMG), a bis(dioxime) ligand, is a highly selective and sensitive reagent for

the detection and determination of palladium(II) ions. In analytical chemistry, DMG is widely

utilized as a precipitating, detecting, and photometric reagent for several metal ions, most

notably nickel and palladium.[1][2] The reaction between palladium(II) ions and DMG in a

weakly acidic medium yields a characteristic yellow, insoluble chelate, palladium(II)

dimethylglyoximate (Pd(C₄H₇N₂O₂)₂).[1][3] This distinct color formation serves as a reliable

qualitative test for the presence of palladium. The high selectivity of DMG for palladium in

acidic solutions makes it an excellent reagent for separating palladium from other platinum

group metals and common interfering ions.[4]

Principle of Detection

The qualitative detection of palladium(II) ions with dimethylglyoxime is based on the formation

of a stable, bright yellow precipitate in a dilute mineral acid solution (pH ~1-2).[3] The reaction

is nearly specific for palladium under these conditions.[4] Each palladium(II) ion coordinates

with two molecules of DMG. In this reaction, DMG acts as a bidentate ligand, where each

molecule loses a proton from one of its oxime groups and forms a coordinate bond with the

palladium ion through the two nitrogen atoms. The resulting complex is a square planar

molecule with strong intramolecular hydrogen bonds, which contributes to its low solubility in

water.

The formation of the palladium-DMG complex can be represented by the following reaction:
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Pd²⁺ + 2C₄H₈N₂O₂ → Pd(C₄H₇N₂O₂)₂↓ (yellow precipitate) + 2H⁺[1]

Quantitative Data Summary
The following table summarizes key quantitative parameters relevant to the qualitative analysis

of palladium ions using DMG.
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Parameter Value / Condition Remarks Citation

Optimal pH for

Precipitation
1.0 - 2.0

Precipitation is

quantitative in dilute

mineral acids.

[3]

Color of Precipitate Yellow

A characteristic

yellow, voluminous

precipitate is formed.

[1][2]

Composition of

Precipitate
Pd(C₄H₇N₂O₂)₂

The complex has a

definite stoichiometric

composition.

[3][4]

Molar Absorptivity (for

spectrophotometry)
1700 L·mol⁻¹·cm⁻¹

Indicates the

sensitivity of the

chromogenic reaction.

[4]

Limit of Detection

1.2 µg·L⁻¹ (by AAS

after

preconcentration)

Demonstrates the

high sensitivity of the

DMG reaction.

[5]

Interfering Ions
Gold (Au), Platinum

(Pt), Selenium (Se)

Gold and selenium

may be reduced to

their metallic forms,

and platinum may

partially precipitate.

[4]

Non-Interfering Ions

(at specified

concentrations)

Na⁺, K⁺, Mg²⁺, Al³⁺,

Fe³⁺ (up to 2500

µg·mL⁻¹); Ca²⁺ (up to

5000 µg·mL⁻¹); Pb²⁺

(up to 500 µg·mL⁻¹);

Zn²⁺ (up to 125

µg·mL⁻¹); Cu²⁺ (up to

50 µg·mL⁻¹); Ni²⁺ (up

to 25 µg·mL⁻¹)

These ions do not

interfere with the

palladium signal under

optimal conditions.

[5]
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1. Preparation of Dimethylglyoxime Reagent (1% w/v)

Materials:

Dimethylglyoxime (C₄H₈N₂O₂)

Ethanol (95%) or Methanol

Distilled or deionized water

Procedure:

Weigh 1.0 g of dimethylglyoxime powder.

Dissolve the DMG in 100 mL of 95% ethanol or methanol in a beaker with gentle stirring.

Gentle warming may be applied to facilitate dissolution, but do not boil.

Store the reagent in a tightly capped bottle. The solution is stable for several weeks.

2. Qualitative Detection of Palladium(II) Ions

Materials:

Test solution suspected to contain palladium(II) ions

1% Dimethylglyoxime reagent

Hydrochloric acid (HCl), 1 M

Sodium hydroxide (NaOH), 1 M

pH indicator paper or a pH meter

Test tubes

Pipettes

Procedure:
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Place approximately 2-3 mL of the test solution into a clean test tube.

Check the pH of the solution. If the solution is neutral or alkaline, add 1 M HCl dropwise

until the pH is between 1 and 2.[3] If the solution is already strongly acidic, it may be used

directly or adjusted as needed.

Add the 1% dimethylglyoxime reagent dropwise to the acidified test solution.

Gently shake the test tube to mix the contents.

Observation: The formation of a bright yellow precipitate indicates the presence of

palladium(II) ions.[1][2] The precipitate may form immediately if the palladium

concentration is high, or it may take a few minutes for the precipitate to become visible at

lower concentrations.

Confirmation in the Presence of Nickel: If nickel is suspected to be present, it is important

to maintain the acidic pH. Nickel(II) ions form a characteristic red precipitate with DMG,

but only in neutral or ammoniacal (basic) solutions.[1] Therefore, the formation of a yellow

precipitate in a solution with a pH of 1-2 is a strong indication of palladium, even in the

presence of nickel.
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Start with Test Solution

Take 2-3 mL of Test Solution

Measure pH of the Solution

Adjust pH to 1-2 using 1 M HCl

If pH is not 1-2

Add 1% DMG Reagent Dropwise

If pH is 1-2

Observe for Precipitate Formation
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Precipitate Forms

No Yellow Precipitate
(Palladium Absent or Below Detection Limit)
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End
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Caption: Experimental workflow for the qualitative detection of palladium ions using DMG.
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Caption: Reaction of Palladium(II) with Dimethylglyoxime to form the characteristic yellow

precipitate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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